2-(Benzo[d]isoxazol-3-yl)-1-(4-(quinoxalin-2-yloxy)piperidin-1-yl)ethanone

• IUPAC Name: 2-(1,2-benzoxazol-3-yl)-1-(4-quinoxalin-2-yloxypiperidin-1-yl)ethanone
• InChI: InChI=1S/C22H20N4O3/c27-22(13-19-16-5-1-4-8-20(16)29-25-19)26-11-9-15(10-12-26)28-21-14-23-17-6-2-3-7-18(17)24-21/h1-8,14-15H,9-13H2
• InChI Key: ZGMKHOYPSASMSG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OC2=NC3=CC=CC=C3N=C2)C(=O)CC4=NOC5=CC=CC=C54
• Molecular Formula: C22H20N4O3
• Molecular Weight: 388.4 g/mol

Description

2-(Benzo[d]isoxazol-3-yl)-1-(4-(quinoxalin-2-yloxy)piperidin-1-yl)ethanone is a novel compound that has been the subject of several scientific studies due to its potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied.

Scientific Research Applications

Synthesis and Catalysis

• The synthesis of related compounds involves complex coordination chemistry, offering insights into catalytic behaviors for reactions such as ethylene oligomerization and polymerization. For example, the synthesis and characterization of iron and cobalt complexes with related ligands have shown good catalytic activities for ethylene reactivity, demonstrating the potential of these compounds in catalytic applications (Sun et al., 2007).

Biological Activities

• Research into structurally similar compounds has revealed potent biological activities, including immunosuppression, immunostimulation, and cytotoxic effects against various cancer cell lines. This suggests potential applications in developing novel therapeutic agents (Abdel‐Aziz et al., 2011).
• A novel series of 2-(benzimidazol-2-yl)quinoxalines with different pharmacophore groups has shown promising activity against a range of cancer lines, indicating the relevance of these compounds in anticancer research (Mamedov et al., 2022).

Materials Science and Chemical Synthesis

• The exploration of new synthetic pathways for heterocyclic compounds such as benzimidazoles and quinoxalines starting from aromatic diamines and alcohols or diols through acceptorless dehydrogenative alkylation highlights the versatility of these compounds in materials science (Hille et al., 2014).

Analytical and Environmental Applications

• Certain reactions involving quinones, like the activation of peroxymonosulfate by benzoquinone, have been studied for environmental applications, such as the degradation of contaminants. This research suggests that related compounds could be useful in developing novel oxidation processes for environmental remediation (Zhou et al., 2015).